(αR)-α-Methyl-N-[(1R)-1-phenylethyl]benzenemethanamine Hydrochloride
(αR)-α-Methyl-N-[(1R)-1-phenylethyl]benzenemethanamine Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
82398-30-9
VCID:
VC0042209
InChI:
InChI=1S/C16H19N.ClH/c1-13(15-9-5-3-6-10-15)17-14(2)16-11-7-4-8-12-16;/h3-14,17H,1-2H3;1H/t13-,14-;/m1./s1
SMILES:
CC(C1=CC=CC=C1)[NH2+]C(C)C2=CC=CC=C2.[Cl-]
Molecular Formula:
C16H20ClN
Molecular Weight:
261.79 g/mol
(αR)-α-Methyl-N-[(1R)-1-phenylethyl]benzenemethanamine Hydrochloride
CAS No.: 82398-30-9
Reference Standards
VCID: VC0042209
Molecular Formula: C16H20ClN
Molecular Weight: 261.79 g/mol
![(αR)-α-Methyl-N-[(1R)-1-phenylethyl]benzenemethanamine Hydrochloride - 82398-30-9](/images/no_structure.jpg)
| CAS No. | 82398-30-9 |
|---|---|
| Product Name | (αR)-α-Methyl-N-[(1R)-1-phenylethyl]benzenemethanamine Hydrochloride |
| Molecular Formula | C16H20ClN |
| Molecular Weight | 261.79 g/mol |
| IUPAC Name | bis[(1R)-1-phenylethyl]azanium;chloride |
| Standard InChI | InChI=1S/C16H19N.ClH/c1-13(15-9-5-3-6-10-15)17-14(2)16-11-7-4-8-12-16;/h3-14,17H,1-2H3;1H/t13-,14-;/m1./s1 |
| Standard InChIKey | ZBQCLJZOKDRAOW-DTPOWOMPSA-N |
| Isomeric SMILES | C[C@H](C1=CC=CC=C1)[NH2+][C@H](C)C2=CC=CC=C2.[Cl-] |
| SMILES | CC(C1=CC=CC=C1)[NH2+]C(C)C2=CC=CC=C2.[Cl-] |
| Canonical SMILES | CC(C1=CC=CC=C1)[NH2+]C(C)C2=CC=CC=C2.[Cl-] |
| Synonyms | Bis((1R)-1-phenylethyl)amine Hydrochloride; [R-(R*,R*)]-α-Methyl-N-(1-phenylethyl)-Benzenemethanamine Hydrochloride; |
| PubChem Compound | 11149679 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume